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Compound of Interest

Compound Name: Z-Gly-Pro-AMC

Cat. No.: B1580624 Get Quote

Essential Safety and Handling Guide for Z-Gly-
Pro-AMC
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Z-Gly-Pro-AMC (Z-L-glycyl-L-proline-7-amido-4-

methylcoumarin). It is intended for researchers, scientists, and drug development professionals

to ensure the safe and effective use of this fluorogenic substrate.

I. Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive Safety Data Sheet (SDS) is not publicly available, hazard information

from suppliers indicates that Z-Gly-Pro-AMC should be handled with care. The compound is

associated with the following hazard statements: H303 (May be harmful if swallowed), H313

(May be harmful in contact with skin), and H333 (May be harmful if inhaled)[1]. Therefore,

adherence to standard laboratory safety protocols and the use of appropriate personal

protective equipment are crucial.

Recommended Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1580624?utm_src=pdf-interest
https://www.benchchem.com/product/b1580624?utm_src=pdf-body
https://www.benchchem.com/product/b1580624?utm_src=pdf-body
https://www.aatbio.com/products/z-gly-pro-amc-cas-68542-93-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Chemical-resistant to protect

against splashes and airborne

particles.

Face Shield

Recommended in addition to

goggles when a significant risk

of splashing exists.

Hand Protection Nitrile Gloves
Disposable, chemical-resistant

gloves are recommended.

Body Protection Laboratory Coat

Should be fully buttoned to

provide maximum coverage of

skin and clothing.

Full-Length Pants
To cover any exposed skin on

the lower body.

Closed-Toe Shoes

Non-permeable footwear to

prevent contact with chemicals

in case of spills.

Respiratory Protection Fume Hood

Recommended when handling

the compound in its powder

form to avoid inhalation.

II. Operational Plan: Step-by-Step Handling
Procedures
Proper handling of Z-Gly-Pro-AMC is essential for both experimental accuracy and personal

safety. The following steps outline the key procedures from receipt to experimental use.

1. Receiving and Storage:

Upon receipt, inspect the container for any signs of damage.
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For long-term stability, store the lyophilized peptide at -20°C and protect it from light.[2][3]

Some suppliers recommend storage at 0-8°C.[4]

Reconstituted solutions in DMSO or ethanol can be stored at -20°C for up to one month or at

-80°C for up to six months; protect from light and store under nitrogen.[2][3]

To avoid degradation from repeated freeze-thaw cycles, it is advisable to aliquot the

reconstituted solution into smaller, single-use volumes.

2. Reconstitution:

Before opening, allow the vial of powdered Z-Gly-Pro-AMC to equilibrate to room

temperature to prevent condensation.

Work in a well-ventilated area, preferably a fume hood, when handling the powder.

Z-Gly-Pro-AMC is soluble in DMSO (up to 125 mg/mL) and ethanol (up to 10 mg/mL).[3][5]

Ultrasonic assistance may be needed for complete dissolution in DMSO.[3]

Gently swirl or vortex the vial to dissolve the powder. Avoid vigorous shaking.

3. Experimental Use:

Refer to your specific experimental protocol for the appropriate buffer and final concentration.

Z-Gly-Pro-AMC is a fluorogenic substrate used to measure the activity of enzymes like

prolyl endopeptidase.[2][5]

Upon cleavage, it releases the highly fluorescent 7-Amino-4-methylcoumarin (AMC).[2]

Fluorescence is typically measured with an excitation wavelength of approximately 340-380

nm and an emission wavelength of 440-465 nm.[1][2][3][5]

III. Emergency Procedures and First Aid
In the event of accidental exposure, follow these first aid measures immediately:
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Exposure Route First Aid Procedure

Inhalation

Move the individual to an area with fresh air. If

breathing is difficult, seek immediate medical

attention.

Skin Contact

Rinse the affected skin area thoroughly with

large amounts of water. Remove any

contaminated clothing. If irritation develops,

consult a physician.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

ensuring to lift the eyelids to rinse thoroughly.

Remove contact lenses if present and easy to

do. Seek prompt medical attention.

Ingestion

If the person is conscious, wash out their mouth

with water. Do not induce vomiting unless

directed by medical personnel. Seek medical

attention.

IV. Disposal Plan
Proper disposal of Z-Gly-Pro-AMC and its containers is critical to prevent environmental

contamination and ensure compliance with regulations.

1. Spill Response:

In the event of a spill, contain the material promptly using absorbent pads.

Wear appropriate PPE, including gloves, goggles, and a lab coat, during cleanup.

Decontaminate the area after the spill has been cleaned.

2. Waste Disposal:

Collect all waste containing Z-Gly-Pro-AMC in designated, clearly labeled chemical waste

containers.
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Do not dispose of the chemical down the drain or in regular trash.[6]

Follow all institutional, local, state, and federal regulations for chemical waste disposal.[6]

One recommended method for disposal is to dissolve the compound in a combustible

solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.

[6]

V. Quantitative Data Summary
Property Value Source(s)

Molecular Weight 463.48 g/mol [2][3]

Appearance White to off-white solid [2][4]

Storage (Solid) -20°C, protect from light [2][3]

Storage (In Solvent)
-80°C (6 months); -20°C (1

month), protect from light
[2][3]

Solubility
DMSO: ≥125 mg/mL; Ethanol:

≥10 mg/mL
[3][5]

Excitation Wavelength 340-380 nm [1][2][3][5]

Emission Wavelength 440-465 nm [1][2][3][5]

VI. Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of Z-Gly-Pro-AMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

